Cas no 2411257-20-8 (4-(2-Chloroacetyl)-decahydroquinoxalin-2-one)

• Product Name: 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one
• CAS No: 2411257-20-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5683227
• PubChem ID: 146085892
• Update Time: 2025-06-20

4-(2-Chloroacetyl)-decahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-26574655
• Z1562148454
• 2411257-20-8
• 4-(2-chloroacetyl)-decahydroquinoxalin-2-one
• 4-(2-Chloroacetyl)-1,3,4a,5,6,7,8,8a-octahydroquinoxalin-2-one
• 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one

• Inchi： 1S/C10H15ClN2O2/c11-5-10(15)13-6-9(14)12-7-3-1-2-4-8(7)13/h7-8H,1-6H2,(H,12,14)
• InChI Key： ZRRATXCAVXUIGI-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(NC2CCCCC12)=O)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one

Introduction to 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one (CAS No. 2411257-20-8) and Its Emerging Applications in Chemical Biology

4-(2-Chloroacetyl)-decahydroquinoxalin-2-one, identified by the CAS number 2411257-20-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This compound belongs to the decahydroquinoxaline scaffold, a moiety known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 2-chloroacetyl substituent at the 4-position introduces additional reactivity, making it a valuable intermediate for the synthesis of bioactive molecules.

The decahydroquinoxaline core is a fused bicyclic system consisting of a cyclohexane ring and a quinoxaline ring, which together contribute to the compound's stability and binding affinity to biological targets. The 2-chloroacetyl group, on the other hand, serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores or biomolecules through amide bond formation. This dual functionality has made 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one a popular building block in medicinal chemistry and drug discovery initiatives.

In recent years, there has been growing interest in exploring the potential of decahydroquinoxaline derivatives as therapeutic agents. Several studies have highlighted their efficacy in modulating key biological pathways associated with diseases such as cancer, neurodegeneration, and infectious disorders. For instance, research has demonstrated that compounds bearing the decahydroquinoxaline motif can interact with specific enzymes or receptors, leading to inhibitory effects that may translate into therapeutic benefits.

The 2-chloroacetyl moiety in 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one is particularly noteworthy for its ability to engage in selective interactions with biological systems. Chloroacetyl groups are well-known for their reactivity toward nucleophilic residues in proteins, allowing for covalent bond formation. This property has been exploited in the development of protease inhibitors and other enzyme-targeted drugs. By incorporating this group into the decahydroquinoxaline framework, researchers can design molecules with enhanced binding affinity and selectivity.

Recent advances in computational chemistry and molecular modeling have further accelerated the exploration of 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one and its derivatives. These tools have enabled the prediction of binding modes and interaction energies with target proteins, facilitating the optimization of lead compounds for clinical development. Additionally, high-throughput screening techniques have been employed to identify novel analogs with improved pharmacokinetic profiles.

The synthesis of 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the 2-chloroacetyl group can be achieved through chlorination followed by acylation reactions, while the decahydroquinoxalinone core can be constructed via cyclization reactions involving appropriate precursors. These synthetic strategies have been refined over time to ensure high yields and purity, making it feasible for large-scale production.

In conclusion, 4-(2-Chloroacetyl)-decahydroquinoxalin-2-one (CAS No. 2411257-20-8) represents a promising scaffold for drug discovery due to its structural versatility and biological potential. The combination of the decahydroquinoxaline core and the 2-chloroacetyl substituent offers numerous opportunities for further derivatization and optimization. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.